Cas no 1216504-91-4 (3-Bromo-1-ethyl-1H-pyrazole)

3-Bromo-1-ethyl-1H-pyrazole structure
3-Bromo-1-ethyl-1H-pyrazole structure
Product Name:3-Bromo-1-ethyl-1H-pyrazole
CAS No:1216504-91-4
MF:C5H7BrN2
MW:175.026479959488
MDL:MFCD09414729
CID:1075235
PubChem ID:28875875
Update Time:2025-04-20

3-Bromo-1-ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-1-ethyl-1H-pyrazole
    • 3-bromo-1-ethylpyrazole
    • AG-B-95971
    • CTK6E9720
    • MolPort-020-005-481
    • SBB054434
    • SureCN570024
    • 1216504-91-4
    • 3-Bromo-1-ethyl-1{h}-pyrazole
    • SCHEMBL570024
    • MFCD09414729
    • AKOS006331822
    • DB-165327
    • EN300-207557
    • AT15804
    • STL584609
    • DTXSID90651767
    • CS-0099971
    • MDL: MFCD09414729
    • Inchi: 1S/C5H7BrN2/c1-2-8-4-3-5(6)7-8/h3-4H,2H2,1H3
    • InChI Key: QXGVQSVGZXUMIZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CN(CC)N=1

Computed Properties

  • Exact Mass: 173.97926g/mol
  • Monoisotopic Mass: 173.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 76.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 17.8Ų

3-Bromo-1-ethyl-1H-pyrazole Pricemore >>

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